![molecular formula C12H18N4O2S B2920825 7-butyl-8-(ethylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 303968-92-5](/img/structure/B2920825.png)
7-butyl-8-(ethylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-butyl-8-(ethylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as 8-ETMeIm, is a purine derivative that has shown promising results in scientific research. This molecule has been synthesized using various methods and has been studied extensively for its biochemical and physiological effects. In
Scientific Research Applications
Anticancer Agents
Purine derivatives have been explored for their potential as anticancer agents . They can interfere with various cellular processes such as DNA replication and repair, making them candidates for cancer treatment strategies .
Antiviral Compounds
These compounds have shown promise as antiviral agents against a range of viruses, including herpes, HIV, and influenza .
Autoimmune and Anti-inflammatory Agents
Purine derivatives can act as autoimmune and anti-inflammatory agents , providing therapeutic options for diseases characterized by inflammation and immune system dysregulation .
Antihyperuricemic and Gout Solutions
They are used in the treatment of hyperuricemia and gout by inhibiting enzymes involved in uric acid production or enhancing its excretion .
Antibacterial Agents
Research has indicated that purine derivatives can be effective antibacterial agents , potentially offering new avenues for antibiotic development .
Antituberculosis Compounds
These compounds have been studied for their efficacy against tuberculosis, suggesting a role as antituberculosis agents .
Anti-Leishmaniasis Drugs
Purine derivatives may serve as treatments for leishmaniasis, a disease caused by parasites transmitted through sandfly bites .
Anticonvulsants
Finally, they have been investigated for their anticonvulsant properties , which could be beneficial in managing seizure disorders .
properties
IUPAC Name |
7-butyl-8-ethylsulfanyl-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2S/c1-4-6-7-16-8-9(13-12(16)19-5-2)15(3)11(18)14-10(8)17/h4-7H2,1-3H3,(H,14,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPRWASIREKZFLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C2=C(N=C1SCC)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-butyl-8-(ethylthio)-3-methyl-1H-purine-2,6(3H,7H)-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.